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Compound of Interest

Compound Name: obsidian

Cat. No.: B1174111

For researchers, scientists, and drug development professionals, ensuring proper disposal of
all laboratory materials is a cornerstone of safety and regulatory compliance. Obsidian, a
naturally occurring volcanic glass, can present unique disposal challenges due to its potential
for extremely sharp edges upon fracture. This guide provides essential, step-by-step
procedures for the safe handling and disposal of obsidian in a laboratory environment,
ensuring the safety of all personnel and adherence to best practices.

When obsidian is used in a laboratory context, it is crucial to treat it as a potential sharp
hazard. Fragments, whether large or small, can easily cause punctures and lacerations.
Therefore, disposal protocols should align with those established for other sharp objects in a
laboratory setting.

Obsidian Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of obsidian samples and waste in a laboratory.
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Initial Assessment

Obsidian Sample/Waste for Disposal

Is the obsidian sharp or
in pieces with sharp edges?
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Caption: Workflow for the safe disposal of obsidian in a laboratory.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b1174111?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Procedures

1.

Initial Assessment:

Evaluate Sharpness: The first and most critical step is to assess the physical state of the
obsidian. If the obsidian has been fractured, cut, or broken, it must be treated as a sharp.
This includes flakes, chips, and any pieces with sharp edges.

Contamination Status: Determine if the obsidian has been in contact with any hazardous
materials, including chemical, biological, or radioactive substances.

. Disposal of Sharp Obsidian:

If the obsidian is deemed a sharp:

Use a Sharps Container: Immediately place all sharp obsidian pieces into a designated,
puncture-resistant sharps container.[1][2] These containers are specifically designed to
prevent punctures and leaks and are typically made of rigid plastic.[2]

Proper Labeling: Ensure the sharps container is clearly labeled with the words "Sharps
Waste".[2] If the obsidian is contaminated with biohazardous material, the universal
biohazard symbol must also be present on the container.[2]

Filling and Sealing: Do not overfill the sharps container. It should be sealed when it is
approximately three-quarters full to minimize the risk of accidental needlesticks or cuts.[1]

Final Disposal: Once sealed, the sharps container must be disposed of in accordance with
your institution's policies for regulated medical waste or hazardous waste.[2] This may
involve a designated pick-up service or a specific collection point within your facility.

3. Disposal of Non-Sharp or Intact Obsidian Samples:

For obsidian samples that are not sharp and are not contaminated:

Consider Reuse: Before disposal, consider if the samples could be of use to other
departments, educational institutions, or museums.[3]
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e Non-Hazardous Waste: If reuse is not an option, and the sample is not contaminated, it can
generally be disposed of as non-hazardous solid waste. However, it is essential to consult
your institution's specific guidelines and local regulations.

4. Disposal of Contaminated Obsidian:
If obsidian, sharp or not, is contaminated with hazardous substances:

o Decontamination: If feasible and safe, decontaminate the obsidian using established
laboratory protocols for the specific contaminant.

e Hazardous Waste Disposal: If decontamination is not possible or the material remains
hazardous, it must be disposed of as hazardous waste.

o Place the contaminated obsidian in a clearly labeled, sealed, and chemically compatible

container.
o The label should identify the contents and the nature of the hazard.

o Follow your institution's specific procedures for the disposal of hazardous chemical,

biological, or radiological waste.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of
obsidian, protecting personnel and the environment. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and clarification on

disposal policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Obsidian in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174111#obsidian-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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